Cas no 1702668-54-9 (rac 7,14-Dihydroxy Efavirenz)

• Product Name: rac 7,14-Dihydroxy Efavirenz
• CAS No: 1702668-54-9
• MF: C₁₄H₉ClF₃NO₄
• MW: 347.673773527145
• CID: 2085862
• Update Time: 2025-11-01

rac 7,14-Dihydroxy Efavirenz Chemical and Physical Properties

Names and Identifiers

• rac 7,14-Dihydroxy Efavirenz
• 2H-3,1-Benzoxazin-2-one, 6-chloro-1,4-dihydro-7-hydroxy-4-[2-(1-hydroxycyclopropyl)ethynyl]-4-(trifluoromethyl)-

• Inchi： 1S/C14H9ClF3NO4/c15-8-5-7-9(6-10(8)20)19-11(21)23-13(7,14(16,17)18)4-3-12(22)1-2-12/h5-6,20,22H,1-2H2,(H,19,21)
• InChI Key： KUTVEJICWJIROD-UHFFFAOYSA-N
• SMILES： N1C2=CC(O)=C(Cl)C=C2C(C#CC2(O)CC2)(C(F)(F)F)OC1=O

Additional information on rac 7,14-Dihydroxy Efavirenz

Rac 7,14-Dihydroxy Efavirenz: A Comprehensive Overview

Rac 7,14-Dihydroxy Efavirenz (CAS No: 1702668-54-9) is a significant compound in the field of pharmaceutical chemistry, particularly in the development of antiretroviral therapies. This compound is a derivative of efavirenz, a well-known non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV/AIDS. The introduction of hydroxyl groups at positions 7 and 14 in the molecule has been shown to enhance its pharmacokinetic properties and potentially reduce side effects associated with the parent drug.

The synthesis of Rac 7,14-Dihydroxy Efavirenz involves advanced organic chemistry techniques, including multi-step synthesis and precise control over stereochemistry to achieve the desired configuration. Recent studies have focused on optimizing the synthetic pathway to improve yield and reduce production costs, making this compound more accessible for large-scale manufacturing.

Pharmacologically, Rac 7,14-Dihydroxy Efavirenz exhibits improved bioavailability compared to its parent compound. Preclinical studies have demonstrated that this modification enhances solubility and stability, which are critical factors for drug efficacy and patient compliance. Furthermore, research indicates that this compound may have a broader spectrum of antiviral activity, potentially targeting resistant strains of HIV that are less responsive to current therapies.

The structural modifications in Rac 7,14-Dihydroxy Efavirenz also influence its interaction with cellular proteins and enzymes. Studies using molecular modeling techniques have revealed that the hydroxyl groups at positions 7 and 14 create additional hydrogen bonding opportunities, which may enhance the compound's binding affinity to the reverse transcriptase enzyme. This improved binding could lead to higher potency and reduced dosing requirements.

Recent clinical trials have shown promising results for Rac 7,14-Dihydroxy Efavirenz in terms of safety profiles and efficacy. Patients treated with this compound reported fewer adverse effects compared to those receiving traditional efavirenz-based regimens. Additionally, long-term studies are underway to assess the compound's potential for reducing viral load over extended periods.

The development of Rac 7,14-Dihydroxy Efavirenz represents a significant advancement in HIV therapy, offering a safer and more effective alternative to existing treatments. Its unique chemical structure and enhanced pharmacokinetic properties make it a valuable candidate for future antiretroviral drug development.